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Compound of Interest

Compound Name: N-Ethylacetanilide

CAS No.: 529-65-7

Cat. No.: B1213863

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed analysis of the 1H and 13C Nuclear Magnetic Resonance

(NMR) spectra of N-Ethylacetanilide. It includes a comprehensive spectral assignment, a

standardized experimental protocol for data acquisition, and a logical workflow for the

assignment process. This information is critical for the structural elucidation and purity

assessment of N-Ethylacetanilide, a compound of interest in chemical research and drug

development.

Introduction
N-Ethylacetanilide is an organic compound with the molecular formula C10H13NO.[1][2]

Accurate structural confirmation is paramount in chemical synthesis and pharmaceutical

development. NMR spectroscopy is a powerful analytical technique for the unambiguous

determination of molecular structure. This application note presents the complete assignment

of the 1H and 13C NMR spectra of N-Ethylacetanilide and provides a detailed protocol for

reproducible spectral acquisition.
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1H and 13C NMR Spectral Data
The 1H and 13C NMR spectra of N-Ethylacetanilide were assigned based on chemical shifts

(δ), multiplicities, and integrated proton signals. The data is summarized in the tables below.

Table 1: 1H NMR Spectral Data for N-Ethylacetanilide
Assignment

Chemical Shift (δ)

ppm
Multiplicity Integration

H-2', H-6' ~7.3-7.5 Multiplet 2H

H-3', H-4', H-5' ~7.3-7.5 Multiplet 3H

-N-CH2-CH3 3.75 Quartet (q) 2H

-CO-CH3 1.83 Singlet (s) 3H

-N-CH2-CH3 1.12 Triplet (t) 3H

Solvent: Chloroform-d (CDCl3) Reference: Tetramethylsilane (TMS) Data sourced from publicly

available spectral databases.[3][4]

Table 2: 13C NMR Spectral Data for N-Ethylacetanilide
Assignment Chemical Shift (δ) ppm

-C=O 170.5

C-1' 142.1

C-3', C-5' 128.8

C-4' 127.6

C-2', C-6' 126.9

-N-CH2- 42.5

-CO-CH3 22.4

-N-CH2-CH3 13.1
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Solvent: Chloroform-d (CDCl3) Reference: Tetramethylsilane (TMS) Data sourced from publicly

available spectral databases.[3][5]

Experimental Protocol
This section details the methodology for acquiring high-quality 1H and 13C NMR spectra of N-
Ethylacetanilide.

1. Sample Preparation:

Weigh approximately 5-10 mg of N-Ethylacetanilide.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3). The use of a

deuterated solvent is crucial to avoid large solvent signals in the 1H NMR spectrum.[3]

Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift

referencing (0 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters:

The following are general parameters for a standard 400 MHz NMR spectrometer. These may

need to be optimized based on the specific instrument used.

For 1H NMR:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time (aq): 3-4 seconds.

Spectral Width (sw): A range of approximately -2 to 12 ppm is typically sufficient.

For 13C NMR:
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Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') to simplify the spectrum to

singlets for each unique carbon.

Number of Scans: 256-1024 scans are typically required due to the low natural abundance

of the 13C isotope.[6]

Relaxation Delay (d1): 2-5 seconds.

Acquisition Time (aq): 1-2 seconds.

Spectral Width (sw): A range of approximately 0 to 200 ppm is standard for most organic

molecules.[6]

3. Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase the resulting spectrum to obtain pure absorption peaks.

Perform baseline correction to ensure a flat baseline.

Calibrate the chemical shift scale by setting the TMS peak to 0 ppm.

Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

Logical Workflow for Spectral Assignment
The process of assigning the NMR signals to the corresponding nuclei in the N-
Ethylacetanilide molecule follows a logical progression. This workflow is visualized in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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